3-(2-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-phenylbenzamide

• IUPAC Name: 3-[2-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylimidazol-1-yl]-N-phenylbenzamide
• InChI: InChI=1S/C25H21FN4O2S/c26-20-11-9-18(10-12-20)16-28-23(31)17-33-25-27-13-14-30(25)22-8-4-5-19(15-22)24(32)29-21-6-2-1-3-7-21/h1-15H,16-17H2,(H,28,31)(H,29,32)
• InChI Key: VBHUUIGOKSAMDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)N3C=CN=C3SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C25H21FN4O2S
• Molecular Weight: 460.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including an imidazole ring, a phenyl group, and a fluorobenzyl group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. Unfortunately, without more information or a detailed study, it’s difficult to predict the exact 3D structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazole ring, the fluorobenzyl group, and the phenyl group. These groups could participate in a variety of chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect its polarity, solubility, and stability.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological target. Compounds with similar structures have been found to have anticancer, antimicrobial, and anti-inflammatory activities.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities.